2-{[3-oxo-3-(2-thienyl)-1-propen-1-yl]amino}benzoic acid

• IUPAC Name: 2-[[(E)-3-oxo-3-thiophen-2-ylprop-1-enyl]amino]benzoic acid
• InChI: InChI=1S/C14H11NO3S/c16-12(13-6-3-9-19-13)7-8-15-11-5-2-1-4-10(11)14(17)18/h1-9,15H,(H,17,18)/b8-7+
• InChI Key: NYPOZXYLTBGMGL-BQYQJAHWSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)O)NC=CC(=O)C2=CC=CS2
• Isomeric SMILES: C1=CC=C(C(=C1)C(=O)O)N/C=C/C(=O)C2=CC=CS2
• Molecular Formula: C14H11NO3S
• Molecular Weight: 273.31 g/mol

Description

2-{[3-oxo-3-(2-thienyl)-1-propen-1-yl]amino}benzoic acid is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-{[3-oxo-3-(2-thienyl)-1-propen-1-yl]amino}benzoic acid involves the inhibition of the NF-κB signaling pathway. This pathway plays a crucial role in the regulation of inflammation and immune responses. By inhibiting this pathway, this compound can reduce inflammation and prevent the growth of cancer cells.
Biochemical and Physiological Effects:
Studies have shown that this compound can reduce the levels of pro-inflammatory cytokines such as TNF-α and IL-6. It has also been found to increase the levels of antioxidant enzymes such as superoxide dismutase and catalase. These effects make this compound a potential candidate for the treatment of inflammatory diseases and cancer.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-{[3-oxo-3-(2-thienyl)-1-propen-1-yl]amino}benzoic acid in lab experiments is its ability to inhibit the NF-κB signaling pathway. This makes it a useful tool for studying the role of this pathway in various biological processes. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the study of 2-{[3-oxo-3-(2-thienyl)-1-propen-1-yl]amino}benzoic acid. One direction is to investigate its potential as a therapeutic agent for the treatment of inflammatory diseases and cancer. Another direction is to explore its mechanism of action in more detail, particularly its interactions with other signaling pathways. Additionally, further research could be conducted to improve the solubility of this compound, making it easier to use in lab experiments.
Conclusion:
In conclusion, this compound is a promising compound with potential applications in various fields. Its ability to inhibit the NF-κB signaling pathway makes it a useful tool for studying inflammation and cancer. Further research is needed to fully explore its potential as a therapeutic agent and to improve its solubility for use in lab experiments.

Scientific Research Applications

2-{[3-oxo-3-(2-thienyl)-1-propen-1-yl]amino}benzoic acid has been extensively studied for its potential applications in the field of medicine. It has been found to exhibit anti-inflammatory, antioxidant, and anticancer properties. Studies have also shown that this compound has the ability to inhibit the growth of cancer cells and induce apoptosis.